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Compound Name: Cyclohexylammonium fluoride

Cat. No.: B13757443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclohexylammonium fluoride is an organic salt consisting of a cyclohexylammonium cation

and a fluoride anion. While a seminal publication detailing its initial discovery and specific

historical development is not prominent in the scientific literature, its existence and utility are

understood within the broader context of amine/hydrogen fluoride (HF) reagents. These

reagents have long been established as important and versatile sources of nucleophilic fluoride

in organic synthesis. The preparation of such salts is recognized as a fundamental acid-base

reaction. This guide provides a comprehensive overview of the synthesis, properties, and

potential applications of cyclohexylammonium fluoride, positioning it within the family of

alkylammonium fluoride reagents used in modern chemistry.

Synthesis
The synthesis of cyclohexylammonium fluoride is a direct acid-base reaction between

cyclohexylamine and hydrogen fluoride. The amine acts as a Brønsted-Lowry base, accepting

a proton from the hydrofluoric acid to form the cyclohexylammonium cation and the fluoride

anion.
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Figure 1: Synthesis of Cyclohexylammonium Fluoride.

Experimental Protocol
The following is a generalized experimental protocol for the synthesis of

cyclohexylammonium fluoride. Caution:Anhydrous hydrogen fluoride is extremely corrosive

and toxic. This procedure must be carried out in a well-ventilated fume hood by personnel

trained in handling HF. Appropriate personal protective equipment (PPE), including acid-

resistant gloves, a lab coat, and a full-face shield, is mandatory.

Materials and Equipment:

Cyclohexylamine (distilled, anhydrous)

Anhydrous hydrogen fluoride (HF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Polypropylene or Teflon reaction vessel and magnetic stir bar

Polyethylene dropping funnel

Cooling bath (e.g., dry ice/acetone)

Procedure:

1. In a polypropylene flask equipped with a magnetic stir bar, dissolve freshly distilled

cyclohexylamine (1.0 equivalent) in anhydrous diethyl ether or THF under an inert

atmosphere (e.g., nitrogen or argon).
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2. Cool the solution to -78 °C using a dry ice/acetone bath.

3. Slowly add anhydrous hydrogen fluoride (1.0 equivalent), either condensed or from a

solution in a suitable solvent, to the stirred cyclohexylamine solution via a polyethylene

dropping funnel. Note: The addition is exothermic; maintain the temperature below -60 °C.

4. Upon completion of the addition, a white precipitate of cyclohexylammonium fluoride
should form.

5. Allow the mixture to stir at -78 °C for an additional 30 minutes.

6. The precipitate can be isolated by filtration under an inert atmosphere. The filtration

apparatus should be constructed of HF-resistant materials.

7. Wash the isolated solid with cold, anhydrous diethyl ether to remove any unreacted

starting material.

8. Dry the resulting white solid under vacuum to yield cyclohexylammonium fluoride.

Physical and Chemical Properties
The quantitative data for cyclohexylammonium fluoride is summarized below. Most available

data is computed, as extensive experimental characterization is not widely published.

Table 1: Physical and Chemical Properties of Cyclohexylammonium Fluoride
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Property Value Reference

CAS Number 26593-77-1 [1][2]

Molecular Formula C₆H₁₄FN [1][2]

Molecular Weight 119.18 g/mol [1][2]

Appearance
White crystalline solid

(predicted)

Boiling Point
134.5 °C at 760 mmHg (of

parent amine)
[2]

Flash Point 32.2 °C (of parent amine) [2]

Exact Mass
119.111027613 Da

(computed)
[1]

Hydrogen Bond Donor Count 2 (computed) [1]

Hydrogen Bond Acceptor

Count
2 (computed) [1]

Spectroscopic Data (Predicted)
Experimental spectra for cyclohexylammonium fluoride are not readily available. The

following table presents predicted spectroscopic data based on the known spectra of

cyclohexylamine and related ammonium salts.

Table 2: Predicted Spectroscopic Data for Cyclohexylammonium Fluoride
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Technique Predicted Peaks/Signals Rationale

¹H NMR

δ (ppm): ~3.0 (m, 1H, CH-N),

~1.0-2.0 (m, 10H, cyclohexyl

CH₂)

The proton on the nitrogen-

bearing carbon will be

deshielded. The other

cyclohexyl protons will appear

as a complex multiplet. The N-

H protons may be broad or

exchange with a protic solvent.

¹³C NMR
δ (ppm): ~50-55 (CH-N), ~24-

35 (cyclohexyl CH₂)

The carbon attached to the

nitrogen will be the most

downfield signal in the aliphatic

region.

IR

ν (cm⁻¹): ~2800-3200 (N-H

stretch, broad), ~2930 & 2850

(C-H stretch), ~1500-1600 (N-

H bend)

The N-H stretching in the

ammonium salt will be a broad,

strong absorption. The C-H

stretches of the cyclohexane

ring will be prominent.

Applications in Organic Synthesis
Cyclohexylammonium fluoride, like other amine/HF complexes, serves as a source of

"naked" or less-solvated fluoride ions in organic solvents.[3] This enhances the nucleophilicity

of the fluoride, making it a useful reagent for various fluorination reactions.

Nucleophilic Fluorination
The primary application is in nucleophilic substitution reactions where a leaving group is

displaced by a fluoride ion. This can include halogen exchange (Halex) reactions or the ring-

opening of epoxides.
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Figure 2: General workflow for a nucleophilic fluorination reaction.

Safety and Handling
Cyclohexylammonium fluoride should be handled with care, considering the hazards of its

components.
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Toxicity and Corrosivity: The compound can release hydrogen fluoride, which is highly

corrosive and toxic upon inhalation or skin contact.[3]

Basicity: Cyclohexylamine is a corrosive base.

Handling: Always handle in a fume hood with appropriate PPE. Avoid contact with glass, as

HF can etch it. Use plastic or Teflon labware.

Storage: Store in a tightly sealed, HF-resistant container in a cool, dry, well-ventilated area

away from acids and oxidizing agents.

Conclusion
Cyclohexylammonium fluoride is a representative member of the alkylammonium fluoride

class of reagents. While its specific discovery is not well-documented, its synthesis is

straightforward, and its utility as a nucleophilic fluoride source can be inferred from the

extensive chemistry of related amine/HF complexes. This guide provides the essential

technical information for its preparation, handling, and application in a research and

development setting, emphasizing safety and established chemical principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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